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Introduction
Complexometric titration with Ethylenediaminetetraacetic acid (EDTA) is a widely used

analytical technique for the quantitative determination of metal ions, such as calcium (Ca²⁺).

This method relies on the formation of a stable, water-soluble complex between the metal ion

and the chelating agent, EDTA. The endpoint of the titration is detected using a metallochromic

indicator, which changes color when it is displaced from the metal ion by EDTA.

Calmagite is an excellent indicator for the EDTA titration of calcium and magnesium.[1][2] In an

alkaline environment (pH 10), Calmagite forms a wine-red complex with calcium ions.[3][4] As

EDTA is added, it preferentially binds to the calcium ions due to the formation of a more stable

complex.[5][6] At the equivalence point, when all the calcium ions have been complexed by

EDTA, the indicator is released in its free form, resulting in a sharp color change from wine-red

to sky blue, signaling the end of the titration.[3][7][8] This method is highly effective for

applications such as determining water hardness and analyzing calcium content in various

samples, including pharmaceuticals.[3][8]

Principle of Titration
The titration is based on the following chemical reactions:
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Formation of the Calcium-Indicator Complex: In a solution buffered to approximately pH 10,

Calmagite (HIn²⁻, blue) reacts with calcium ions (Ca²⁺) to form a wine-red complex (CaIn⁻).

[3][5] Ca²⁺ + HIn²⁻ (blue) → CaIn⁻ (wine-red) + H⁺

Titration with EDTA: EDTA (represented as HY³⁻ at pH 10) is added as the titrant. EDTA

forms a more stable complex with Ca²⁺ (CaY²⁻) than the Calmagite indicator does.[5]

Consequently, EDTA sequentially displaces the Calmagite from the CaIn⁻ complex. CaIn⁻

(wine-red) + HY³⁻ → CaY²⁻ (colorless) + HIn²⁻ (blue)

The overall reaction is the complexation of calcium ions by EDTA.[7] Ca²⁺ + HY³⁻ → CaY²⁻ +

H⁺

The endpoint is reached when all the Ca²⁺ has been complexed by EDTA, causing the solution

to turn from wine-red to blue due to the presence of the free indicator (HIn²⁻).[3] To ensure a

sharp endpoint, the pH must be maintained around 10, which is typically achieved using an

ammonia-ammonium chloride buffer.[3][9]
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Caption: Principle of EDTA titration of Calcium with Calmagite indicator.

Experimental Protocols
3.1. Reagent and Solution Preparation
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Reagent/Solution Preparation Protocol

0.01 M EDTA Solution

1. Dry approximately 2 g of the disodium salt

dihydrate of EDTA (Na₂H₂Y·2H₂O) at 80°C for 1

hour.[10] 2. Accurately weigh about 1.9 g of the

dried EDTA.[10] 3. Dissolve in 500 mL of

deionized water in a 1 L volumetric flask.[7] 4.

Add 0.05 g of MgCl₂·6H₂O to sharpen the

endpoint.[7] 5. Dilute to the 1 L mark with

deionized water and mix thoroughly. Store in a

polyethylene bottle.[11]

Standard Calcium Solution (approx. 0.01 M)

1. Dry primary standard calcium carbonate

(CaCO₃) at 110-150°C for at least 1 hour and

cool in a desiccator.[7][11] 2. Accurately weigh

approximately 0.25 g of dried CaCO₃ into a 250

mL volumetric flask.[11] 3. Carefully add 6 M

HCl dropwise until the CaCO₃ is completely

dissolved (approx. 5-8 mL).[7][11] 4. Gently boil

for a few minutes to expel CO₂.[7] 5. Cool and

dilute to the 250 mL mark with deionized water.

Mix well.

Ammonia-Ammonium Chloride Buffer (pH 10)

1. Dissolve 64 g of ammonium chloride (NH₄Cl)

in 200 mL of deionized water.[12] 2. Add 570 mL

of concentrated ammonia (NH₃).[12] 3. Dilute to

1 L with deionized water.

Calmagite Indicator Solution (0.05% w/v)

1. Dissolve 0.05 g of Calmagite in 100 mL of

deionized water.[13][14] 2. Store in a dark,

polyethylene bottle. The solution is stable for at

least 12 months under these conditions.[14]

3.2. Standardization of EDTA Solution

It is crucial to standardize the prepared EDTA solution to determine its exact molarity.

Pipette a 10.00 mL aliquot of the standard calcium solution into a 250 mL Erlenmeyer flask.

[7]
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Add approximately 15 mL of the pH 10 ammonia-ammonium chloride buffer.[7]

Add enough deionized water to bring the total volume to about 75-100 mL.[7]

Add 5-10 drops of the Calmagite indicator solution. The solution should turn a distinct wine-

red color.[4][7]

Titrate with the prepared EDTA solution from a burette with constant swirling.

The endpoint is reached when the color changes sharply from wine-red to sky blue.[7]

Repeat the titration at least three times to obtain reproducible results (within ±1%).[7]

Calculate the molarity of the EDTA solution using the average volume of titrant used.

3.3. Titration of Calcium in an Unknown Sample

Prepare the unknown sample by dissolving it in a suitable solvent. If the sample is solid, it

may require digestion with an acid (e.g., HCl) similar to the preparation of the standard

calcium solution.[4]

Pipette a known volume of the unknown sample solution into a 250 mL Erlenmeyer flask.

Add 15 mL of the pH 10 ammonia-ammonium chloride buffer.[7]

Add deionized water to reach a volume of 75-100 mL.[7]

Add 5-10 drops of Calmagite indicator. The solution should turn wine-red.[4][7]

Titrate with the standardized EDTA solution until the color changes from wine-red to sky blue.

[7]

Record the volume of EDTA used.

Perform at least three replicate titrations.

Data Presentation
4.1. Standardization of EDTA Solution
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Trial
Volume of
Standard Ca²⁺
Solution (mL)

Initial Burette
Reading (mL)

Final Burette
Reading (mL)

Volume of
EDTA Used
(mL)

1 10.00

2 10.00

3 10.00

Average

Calculation of EDTA Molarity: Molarity of EDTA (M_EDTA) = (M_CaCO₃ × V_CaCO₃) / V_EDTA

Where:

M_CaCO₃ = Molarity of the standard calcium carbonate solution

V_CaCO₃ = Volume of the standard calcium carbonate solution used

V_EDTA = Average volume of EDTA solution used

4.2. Analysis of Unknown Calcium Sample

Trial
Volume of
Unknown
Sample (mL)

Initial Burette
Reading (mL)

Final Burette
Reading (mL)

Volume of
Standardized
EDTA Used
(mL)

1

2

3

Average

Calculation of Calcium Concentration in Unknown Sample: Moles of Ca²⁺ = M_EDTA ×

V_EDTA
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Concentration of Ca²⁺ (M) = Moles of Ca²⁺ / V_sample

Concentration of Ca²⁺ (mg/L or ppm) = Molarity of Ca²⁺ × Molar Mass of Ca (40.08 g/mol ) ×

1000 mg/g
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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